Cas no 644984-78-1 (4-bromo-2-ethyl-benzoic acid)

• Product Name: 4-bromo-2-ethyl-benzoic acid
• CAS No: 644984-78-1
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD18410376
• CID: 500865
• PubChem ID: 10657005
• Update Time: 2025-06-10

4-bromo-2-ethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-bromo-2-ethyl-
• Benzoic acid, 4-bromo-2-ethyl- (9CI)
• 4-Bromo-2-ethylbenzoic acid
• 4-bromo-2-ethyl-benzoic acid
• EN300-112083
• FT-0766811
• D95188
• AS-19878
• SY323503
• DTXSID40443114
• SCHEMBL257249
• MFCD18410376
• 4-Bromo-2-ethylbenzoicacid
• QICLFMFOLSIPOD-UHFFFAOYSA-N
• AKOS026674325
• CS-0194762
• 644984-78-1
• DA-39942

• MDL： MFCD18410376
• Inchi： 1S/C9H9BrO2/c1-2-6-5-7(10)3-4-8(6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： QICLFMFOLSIPOD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)CC

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-2-ethyl-benzoic acid

Comprehensive Guide to 4-Bromo-2-Ethyl-Benzoic Acid (CAS No. 644984-78-1): Properties, Applications, and Industry Insights

4-Bromo-2-ethyl-benzoic acid (CAS No. 644984-78-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated aromatic carboxylic acid derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the rising demand for halogenated benzoic acids in drug discovery, this compound has become a focal point for researchers exploring novel bioactive molecules.

The molecular structure of 4-bromo-2-ethyl-benzoic acid combines a bromine substituent at the para position with an ethyl group ortho to the carboxylic acid functionality. This arrangement creates distinct electronic effects that influence its reactivity in cross-coupling reactions, a topic frequently searched in synthetic chemistry forums. Recent studies highlight its potential as a building block for non-steroidal anti-inflammatory drug (NSAID) analogs, aligning with current trends in pain management research.

In the context of green chemistry advancements, researchers are investigating eco-friendly methods for synthesizing 4-bromo-2-ethyl-benzoic acid. Questions about "sustainable bromination techniques" and "catalyst optimization for benzoic acid derivatives" frequently appear in academic search queries. The compound's moderate solubility in organic solvents like ethyl acetate and dichloromethane makes it particularly useful for liquid-phase organic synthesis applications.

Analytical characterization of CAS 644984-78-1 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy - techniques commonly searched by quality control professionals. The compound's melting point (typically 120-125°C) and spectral data are crucial parameters for researchers verifying its identity, as evidenced by frequent searches for "4-bromo-2-ethyl-benzoic acid characterization data".

Industrial applications of 4-bromo-2-ethyl-benzoic acid extend to material science, where it serves as a precursor for liquid crystal compounds and organic electronic materials. This connects with growing interest in "organic semiconductor materials" and "flexible electronics" - trending topics in materials science communities. The ethyl substitution pattern offers steric control in polymerization reactions, a feature explored in recent patent literature.

Storage and handling recommendations for 644984-78-1 emphasize protection from moisture and light, with many researchers searching for "stability of brominated aromatics". While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this compound, including the use of appropriate personal protective equipment - a subject of frequent workplace safety queries.

The global market for 4-bromo-2-ethyl-benzoic acid reflects increasing demand from Asia-Pacific research centers, particularly in medicinal chemistry applications. Price trends and "bulk availability of specialty benzoic acids" are common commercial inquiries, with suppliers noting growing interest from contract research organizations developing targeted kinase inhibitors.

Recent publications demonstrate innovative uses of 4-bromo-2-ethyl-benzoic acid in metal-organic frameworks (MOFs) synthesis, addressing search trends for "functionalized linkers for MOFs". The bromine atom serves as a potential site for post-synthetic modification, enabling tailored porosity in these advanced materials - a hot topic in gas storage research and catalysis applications.

For researchers considering 4-bromo-2-ethyl-benzoic acid in their work, common experimental questions involve "optimizing esterification conditions" and "selective bromination protection strategies". The compound's balanced lipophilicity (LogP ~2.5) makes it particularly interesting for prodrug development studies, connecting with pharmaceutical industry needs for improved drug delivery systems.

Environmental fate studies of brominated benzoic acid derivatives represent another active research area, responding to queries about "biodegradation of aromatic bromine compounds". While 644984-78-1 shows moderate persistence, its potential metabolites are subjects of ongoing environmental impact assessments in industrial applications.